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CAS No.: 139014-62-3
Cat. No.: B8814610
Get Quote
. J

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide a comprehensive guide to the dissolution and handling of
dolasetron mesylate powder for research and development applications. The following
protocols and data are intended to ensure accurate and reproducible experimental outcomes.

Dolasetron mesylate is a selective serotonin 5-HT3 receptor antagonist used as an antiemetic
and antinauseant agent.[1][2] It is a white to off-white powder.[1][3][4][5] Proper dissolution and
handling are critical for maintaining its stability and efficacy in experimental settings.

Physicochemical Properties

Dolasetron mesylate monohydrate has a molecular weight of 438.50 g/mol .[3][4][5][6]
Approximately 74% of dolasetron mesylate monohydrate is the dolasetron base.[1][3][4][5][6]

Data Presentation: Solubility and Stability
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The solubility and stability of dolasetron mesylate in various solvents and solutions are

summarized below.

Table 1: Solubility of Dolasetron Mesylate Powder

Solvent Solubility Reference
Water Very soluble (>30 mg/mL) [7]
Methanol Freely soluble [71[8]

Propylene Glycol

Freely soluble

[11(3][41[5]

Dimethyl Sulfoxide (DMSO)

= 300 mg/mL

[°]

Ethanol

Slightly soluble

[11(3][41[5]

Normal Saline

Slightly soluble

[11(3][41[5]

Chloroform

Slightly soluble

[7](8]

Hexane

Insoluble

[7](8]

Table 2: Stability of Dolasetron Mesylate in Solution
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. ) Storage o
Solution Concentration Stability Reference
Temperature
At least 96.1% of
0.9% Sodium initial
] 10 mg/mL 4°C or 23°C ] [10]
Chloride concentration for
31 days
At least 96.1% of
5% Dextrose in initial
10 mg/mL 4°C or 23°C ) [10]
Water concentration for
31 days
o At least 98% of
Oral liquid with o
initial
Ora-Plus and 10 mg/mL 3-5°C or 23-25°C ) [11][12]
concentration for
strawberry syrup
90 days
o At least 98% of
Oral liquid with o
initial
Ora-Plus and 10 mg/mL 3-5°C or 23-25°C [11][12]

concentration for

Ora-Sweet
90 days
Diluted in
_ Room
compatible IV - 24 hours [3]
_ Temperature

fluids
Diluted in
compatible IV - Refrigerated 48 hours [3]
fluids
Stock Solution in

- -80°C 6 months [9]
DMSO
Stock Solution in -20°C (protect

- 1 month 9]

DMSO

from light)

Experimental Protocols
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Protocol for Preparation of a Dolasetron Mesylate
Aqueous Stock Solution

This protocol describes the preparation of a 10 mg/mL stock solution in water.

Materials:

Dolasetron mesylate powder

Sterile, deionized or distilled water

Sterile conical tubes or vials

Calibrated analytical balance

Vortex mixer

Sonicator (optional)

Sterile filters (0.22 um) and syringes

Procedure:

Weighing: Accurately weigh the desired amount of dolasetron mesylate powder using a
calibrated analytical balance. For a 10 mg/mL solution, weigh 10 mg of the powder for each
1 mL of solvent.

Dissolution: Add the appropriate volume of sterile water to the vial containing the powder.

Mixing: Cap the vial securely and vortex thoroughly until the powder is completely dissolved.
The solution should be clear and colorless.[10] For larger volumes or if dissolution is slow,
sonication for 10-15 minutes can be used to facilitate the process.[13]

Sterilization (Optional): If a sterile solution is required for cell culture or other sensitive
applications, filter the solution through a 0.22 um sterile filter into a new sterile container.

Storage: Store the stock solution at 2-8°C. For long-term storage, aliquoting the solution into
smaller, single-use volumes is recommended to avoid repeated freeze-thaw cycles.
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Experimental Workflow Diagram
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Caption: Workflow for dissolving dolasetron mesylate powder.

Mechanism of Action: 5-HT3 Receptor Antagonism
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Dolasetron and its active metabolite, hydrodolasetron, are selective antagonists of the
serotonin 5-HT3 receptor.[3][6][7] These receptors are located on the nerve terminals of the
vagus nerve in the periphery and centrally in the chemoreceptor trigger zone (CTZ) of the area
postrema.[1][6][14] Chemotherapeutic agents can cause the release of serotonin from
enterochromaffin cells in the small intestine.[6][14] This released serotonin then activates 5-
HT3 receptors, initiating the vomiting reflex.[6][8] By blocking these receptors, dolasetron
interrupts the signal transduction pathway that leads to nausea and vomiting.[14]

Signaling Pathway Diagram
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Caption: Dolasetron's mechanism of action via 5-HT3 receptor antagonism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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